Cas no 852957-06-3 (2-({2-(cyanomethyl)sulfanylquinazolin-4-yl}sulfanyl)acetonitrile)

2-({2-(Cyanomethyl)sulfanylquinazolin-4-yl}sulfanyl)acetonitrile is a specialized quinazoline derivative featuring dual sulfanylacetonitrile functional groups. This compound is of interest in synthetic organic chemistry due to its reactive cyanomethylthio (-SCH₂CN) substituents, which facilitate further functionalization via nucleophilic substitution or cyclization reactions. The quinazolin-4-yl core provides a rigid heterocyclic scaffold, making it useful in the development of pharmacologically active compounds or as a precursor in material science applications. Its bifunctional design allows for versatile crosslinking or conjugation, enhancing its utility in molecular synthesis. The compound’s stability and reactivity balance make it suitable for controlled derivatization in complex organic transformations.
2-({2-(cyanomethyl)sulfanylquinazolin-4-yl}sulfanyl)acetonitrile structure
852957-06-3 structure
Product Name:2-({2-(cyanomethyl)sulfanylquinazolin-4-yl}sulfanyl)acetonitrile
CAS No:852957-06-3
MF:C12H8N4S2
MW:272.348718643188
CID:5915321
PubChem ID:4789524
Update Time:2025-05-27

2-({2-(cyanomethyl)sulfanylquinazolin-4-yl}sulfanyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • SR-01000069232-1
    • EN300-28263309
    • 852957-06-3
    • 2-({2-[(cyanomethyl)sulfanyl]quinazolin-4-yl}sulfanyl)acetonitrile
    • SR-01000069232
    • 2-({2-(cyanomethyl)sulfanylquinazolin-4-yl}sulfanyl)acetonitrile
    • Inchi: 1S/C12H8N4S2/c13-5-7-17-11-9-3-1-2-4-10(9)15-12(16-11)18-8-6-14/h1-4H,7-8H2
    • InChI Key: RNGNRLRHXKXNAH-UHFFFAOYSA-N
    • SMILES: S(CC#N)C1=C2C=CC=CC2=NC(=N1)SCC#N

Computed Properties

  • Exact Mass: 272.01903862g/mol
  • Monoisotopic Mass: 272.01903862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 124Ų

2-({2-(cyanomethyl)sulfanylquinazolin-4-yl}sulfanyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 2-({2-(cyanomethyl)sulfanylquinazolin-4-yl}sulfanyl)acetonitrile

Comprehensive Overview of 2-({2-(cyanomethyl)sulfanylquinazolin-4-yl}sulfanyl)acetonitrile (CAS No. 852957-06-3)

2-({2-(cyanomethyl)sulfanylquinazolin-4-yl}sulfanyl)acetonitrile (CAS No. 852957-06-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This quinazoline derivative is characterized by its unique molecular structure, which includes sulfanyl and cyanomethyl functional groups. These features make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Researchers are particularly interested in its potential applications due to its bioactive properties and structural versatility.

The compound's CAS No. 852957-06-3 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documents. Its IUPAC name, 2-({2-(cyanomethyl)sulfanylquinazolin-4-yl}sulfanyl)acetonitrile, reflects its complex structure, which combines a quinazoline core with sulfur-containing and nitrile groups. This combination is rare and offers unique reactivity, making it a subject of ongoing research in drug discovery and organic synthesis.

In recent years, the demand for high-performance intermediates like 2-({2-(cyanomethyl)sulfanylquinazolin-4-yl}sulfanyl)acetonitrile has surged, driven by advancements in precision medicine and green chemistry. The compound's ability to act as a building block for more complex molecules aligns with the growing trend of sustainable synthesis and atom-efficient reactions. Additionally, its potential role in cancer research and antiviral therapies has sparked interest among biotech companies and academic institutions.

From a technical perspective, the synthesis of 2-({2-(cyanomethyl)sulfanylquinazolin-4-yl}sulfanyl)acetonitrile involves multi-step reactions that require careful optimization to achieve high yields and purity. The compound's stability and solubility properties are also critical factors for its practical applications. Recent studies have explored its use in catalysis and polymer chemistry, further expanding its utility beyond traditional pharmaceutical uses.

As the scientific community continues to explore the potential of CAS No. 852957-06-3, questions about its mechanism of action, toxicity profile, and scalable production methods remain top priorities. These inquiries are frequently searched in academic databases and AI-driven research tools, reflecting the compound's relevance in modern science. Its integration into high-throughput screening platforms and computational modeling studies further underscores its importance in innovative research.

In conclusion, 2-({2-(cyanomethyl)sulfanylquinazolin-4-yl}sulfanyl)acetonitrile (CAS No. 852957-06-3) represents a fascinating intersection of chemistry and biotechnology. Its multifunctional design and broad applicability make it a compound worth watching in the coming years. Whether you're a chemist, a materials scientist, or a pharmaceutical researcher, understanding this molecule's potential could open new doors in your work.

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